3-METHYLINDOLE
3-METHYLINDOLE
Skatole is a methylindole carrying a methyl substituent at position 3. It is produced during the anoxic metabolism of L-tryptophan in the mammalian digestive tract. It has a role as a mammalian metabolite and a human metabolite.
3-Methylindole is a natural product found in Tachigali glauca, Tecoma stans, and other organisms with data available.
See also: ... View More ...
3-Methylindole is a natural product found in Tachigali glauca, Tecoma stans, and other organisms with data available.
See also: ... View More ...
Brand Name:
Vulcanchem
CAS No.:
83-34-1
VCID:
VC20816001
InChI:
InChI=1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3
SMILES:
CC1=CNC2=CC=CC=C12
Molecular Formula:
C9H9N
Molecular Weight:
131.17 g/mol
3-METHYLINDOLE
CAS No.: 83-34-1
Cat. No.: VC20816001
Molecular Formula: C9H9N
Molecular Weight: 131.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Skatole is a methylindole carrying a methyl substituent at position 3. It is produced during the anoxic metabolism of L-tryptophan in the mammalian digestive tract. It has a role as a mammalian metabolite and a human metabolite. 3-Methylindole is a natural product found in Tachigali glauca, Tecoma stans, and other organisms with data available. See also: ... View More ... |
|---|---|
| CAS No. | 83-34-1 |
| Molecular Formula | C9H9N |
| Molecular Weight | 131.17 g/mol |
| IUPAC Name | 3-methyl-1H-indole |
| Standard InChI | InChI=1S/C9H9N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-6,10H,1H3 |
| Standard InChI Key | ZFRKQXVRDFCRJG-UHFFFAOYSA-N |
| SMILES | CC1=CNC2=CC=CC=C12 |
| Canonical SMILES | CC1=CNC2=CC=CC=C12 |
| Boiling Point | 265-266 °C @ 755 MM HG 265.00 to 266.00 °C. @ 755.00 mm Hg |
| Colorform | LEAVES FROM PETROLEUM ETHER; WHITE-BROWN SCALES White crystalline substance, browning upon aging. |
| Melting Point | 95 °C 97.5 °C |
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